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Abstract
This technical guide provides a comprehensive overview of the thermal decomposition

properties of triiron dodecacarbonyl (Fe₃(CO)₁₂). Iron dodecacarbonyl is a key precursor in

materials science and catalysis, and understanding its thermal behavior is critical for its

effective application, particularly in the synthesis of iron-based nanoparticles and thin films.

This document details the decomposition pathway, thermodynamic and kinetic parameters, and

established experimental protocols for characterizing its thermal degradation. All quantitative

data are summarized for clarity, and key processes are visualized using logical diagrams.

Introduction
Triiron dodecacarbonyl, Fe₃(CO)₁₂, is a dark green, air-sensitive organometallic compound

that serves as a valuable and more reactive source of zero-valent iron compared to iron

pentacarbonyl (Fe(CO)₅).[1] Its lower volatility and solid nature make it a safer alternative for

various chemical syntheses.[2] The thermal decomposition of Fe₃(CO)₁₂ is a widely utilized

method for the controlled production of iron metal, iron oxides, and iron carbide nanomaterials.

[3] These materials have significant applications in fields ranging from magnetic data storage

and biomedical imaging to catalysis. A thorough understanding of the thermal decomposition

process is paramount for controlling the size, morphology, and composition of the resulting

nanomaterials.
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This guide summarizes the key thermal properties of Fe₃(CO)₁₂, including its decomposition

temperature, products, and the experimental techniques used for its characterization.

Thermal Decomposition Properties
The thermal decomposition of iron dodecacarbonyl is a complex process involving the

sequential loss of carbon monoxide ligands, leading to the formation of metallic iron. The

decomposition is sensitive to experimental conditions such as temperature, heating rate, and

the surrounding atmosphere.

Decomposition Temperature and Products
Under an inert atmosphere, the thermal decomposition of Fe₃(CO)₁₂ generally commences

around 140 °C and is largely complete by 165 °C.[2][4] The primary decomposition products

are elemental iron and carbon monoxide gas, as depicted in the following overall reaction:

Fe₃(CO)₁₂ (s) → 3 Fe (s) + 12 CO (g)[5]

In solution, heating Fe₃(CO)₁₂ leads to the formation of a pyrophoric iron mirror.[1][5] The solid

residue from the decomposition can also be pyrophoric, necessitating careful handling under

an inert atmosphere.[5]

Under specific conditions, particularly at elevated temperatures, the decomposition can also

yield iron carbide (Fe₃C) and carbon dioxide (CO₂) through the disproportionation of carbon

monoxide.[1][6] This process can lead to the formation of core-shell nanoparticles with an iron

core and a protective carbon or iron carbide/oxide shell.[3]

Quantitative Data
While specific TGA and DSC curves for the thermal decomposition of pure Fe₃(CO)₁₂ are not

widely available in the public domain, the following table summarizes the key quantitative

parameters derived from various sources.
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Property Value Conditions Reference(s)

Decomposition Onset ~140 °C
Inert Atmosphere

(e.g., N₂, Ar)
[2][7]

Melting Point 165 °C (decomposes) - [1][4]

Theoretical Mass Loss
~66.9% (loss of 12

CO)
-

Primary Gaseous

Product

Carbon Monoxide

(CO)
Inert Atmosphere [5]

Solid Product Elemental Iron (Fe) Inert Atmosphere [5]

Secondary Products
Iron Carbide (Fe₃C),

Carbon Dioxide (CO₂)

Higher temperatures,

CO disproportionation
[1][6]

Experimental Protocols
The thermal decomposition of Fe₃(CO)₁₂ is typically investigated using thermogravimetric

analysis (TGA), often coupled with differential scanning calorimetry (DSC) and mass

spectrometry (MS) for evolved gas analysis.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Fe₃(CO)₁₂ by

measuring its mass change as a function of temperature.

Methodology:

Sample Preparation: Due to its air sensitivity, handle and load the Fe₃(CO)₁₂ sample

(typically 5-10 mg) into an alumina crucible inside a glovebox or under a continuous flow of

inert gas.[8]

Instrument Setup:

Place the crucible in the TGA instrument.
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Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 30-

50 mL/min to establish an inert atmosphere.[8][9]

Thermal Program:

Equilibrate the sample at a starting temperature of 30 °C.

Heat the sample to a final temperature of at least 250 °C at a constant heating rate (e.g.,

10 °C/min).[9]

Data Analysis:

Plot the sample mass (or mass percentage) as a function of temperature.

Determine the onset and peak decomposition temperatures from the TGA curve and its

first derivative (DTG curve).

Calculate the percentage mass loss corresponding to the decomposition step.

TGA Coupled with Mass Spectrometry (TGA-MS)
Objective: To identify the gaseous products evolved during the thermal decomposition of

Fe₃(CO)₁₂.

Methodology:

Follow the TGA protocol as described above.

The outlet of the TGA furnace is connected to the inlet of a mass spectrometer via a heated

transfer line (typically maintained at ~200 °C to prevent condensation).

The mass spectrometer is set to scan a relevant mass-to-charge (m/z) range to detect

expected products (e.g., m/z = 28 for CO, m/z = 44 for CO₂).

Correlate the ion current for specific m/z values with the mass loss events observed in the

TGA curve.

Decomposition Pathway and Visualization
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The thermal decomposition of Fe₃(CO)₁₂ is believed to proceed through a stepwise loss of

carbonyl ligands, leading to the formation of highly reactive, coordinatively unsaturated iron

clusters that subsequently aggregate to form metallic iron.

Proposed Decomposition Pathway
A plausible decomposition pathway involves the following key stages:

Initial CO Loss: The decomposition is initiated by the dissociation of the most labile CO

ligands from the Fe₃(CO)₁₂ cluster.

Cluster Fragmentation: As more CO ligands are lost, the Fe₃ cluster becomes unstable and

may fragment into smaller, highly reactive iron carbonyl species.

Iron Atom Aggregation: The complete loss of CO ligands results in zero-valent iron atoms,

which are highly mobile at the decomposition temperature and rapidly aggregate.

Nucleation and Growth: The aggregated iron atoms form stable nuclei, which then grow into

larger metallic iron particles or films.

Visual Diagrams
The following diagrams, generated using the DOT language, visualize the experimental

workflow for TGA-MS analysis and the proposed thermal decomposition pathway.
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Caption: Experimental workflow for TGA-MS analysis of Fe₃(CO)₁₂.

Caption: Proposed thermal decomposition pathway of Fe₃(CO)₁₂.

Safety Considerations
Air Sensitivity: Fe₃(CO)₁₂ is air-sensitive and should be handled and stored under an inert

atmosphere to prevent slow decomposition.[1]

Toxicity: Like other metal carbonyls, Fe₃(CO)₁₂ is toxic and should be handled with

appropriate personal protective equipment in a well-ventilated fume hood. It is harmful if

swallowed, in contact with skin, or inhaled.[2]

Pyrophoric Residue: The iron residue from the decomposition can be pyrophoric and may

ignite upon exposure to air.[1][5] The residue should be cooled under an inert atmosphere

and passivated before handling in air.

Carbon Monoxide Release: The thermal decomposition releases toxic carbon monoxide gas.

All experiments must be conducted in a well-ventilated area, preferably within a fume hood,

with appropriate CO monitoring.

Conclusion
The thermal decomposition of triiron dodecacarbonyl is a fundamentally important process for

the synthesis of advanced iron-based materials. This guide has summarized the key thermal

properties, including decomposition temperatures and products, and provided a representative

experimental protocol for its characterization using TGA. The visualized decomposition

pathway offers a logical framework for understanding the transformation from the molecular

precursor to the bulk metallic product. A thorough understanding of these thermal

decomposition properties is essential for researchers and scientists to harness the full potential

of Fe₃(CO)₁₂ in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.benchchem.com/product/b024643
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.jetir.org/papers/JETIR1701339.pdf
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/product/b12063169?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Triiron dodecacarbonyl - Wikipedia [en.wikipedia.org]

2. Triiron Dodecacarbonyl|Fe3(CO)12|99% [benchchem.com]

3. One-step synthesis of air-stable nanocrystalline iron particles by thermal decomposition of
triiron dodecacarbonyl | Institute of Nanotechnology & Advanced Materials [nano.biu.ac.il]

4. Triiron dodecacarbonyl [chemeurope.com]

5. jetir.org [jetir.org]

6. Triiron_dodecacarbonyl [chemeurope.com]

7. WebElements Periodic Table » Iron » triiron dodecacarbonyl [webelements.com]

8. epfl.ch [epfl.ch]

9. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Thermal Decomposition Properties of Iron
Dodecacarbonyl: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12063169#thermal-decomposition-properties-of-iron-
dodecacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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